Cas no 1256784-33-4 (4-CHLORO-6-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROQUINAZOLINE)

• Product Name: 4-CHLORO-6-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROQUINAZOLINE
• CAS No: 1256784-33-4
• MF: C₉H₈ClF₃N₂
• MW: 236.621431350708
• CID: 2143849
• Update Time: 2025-06-07

4-CHLORO-6-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• CID 87167386
• Quinazoline, 4-chloro-5,6,7,8-tetrahydro-6-(trifluoromethyl)-
• 4-CHLORO-6-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROQUINAZOLINE

• Inchi： 1S/C9H8ClF3N2/c10-8-6-3-5(9(11,12)13)1-2-7(6)14-4-15-8/h4-5H,1-3H2
• InChI Key： CDTSOXGAZYFXAW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(C(F)(F)F)C2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 284.7±40.0 °C(Predicted)
• pka: 0.39±0.40(Predicted)

Additional information on 4-CHLORO-6-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROQUINAZOLINE

Introduction to 4-CHLORO-6-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROQUINAZOLINE (CAS No. 1256784-33-4)

4-Chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 1256784-33-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydroquinazolines, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects.

The chemical structure of 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline is characterized by a fused ring system consisting of a benzene ring and a pyrimidine ring, with additional substituents such as a chlorine atom at the 4-position and a trifluoromethyl group at the 6-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline in the treatment of viral infections. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline has shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the activation of pro-apoptotic signaling pathways and the inhibition of survival signals mediated by oncogenic proteins.

The anti-inflammatory potential of 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline has also been explored. Research published in the Journal of Inflammation Research in 2020 indicated that this compound significantly reduced inflammation in both in vitro and in vivo models. The anti-inflammatory effects were attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines, as well as its impact on immune cell function.

The synthesis of 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization and functional group modifications. The choice of synthetic pathway can influence the yield and purity of the final product, making it essential to optimize reaction conditions for large-scale production.

In terms of pharmacokinetics and pharmacodynamics, studies have shown that 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline exhibits favorable properties for drug development. It has good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its therapeutic efficacy. However, further research is needed to fully understand its metabolism and potential drug interactions.

Safety assessments are an integral part of drug development. Preclinical studies have indicated that 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 4-chloro-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 1256784-33-4) represents a promising lead compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in antiviral therapy, cancer treatment, and anti-inflammatory applications. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.